2-Cyclopentyl-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-cyclopentyl-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethanone
• InChI: InChI=1S/C16H23NO2S/c18-16(12-13-4-1-2-5-13)17-8-7-15(20-11-9-17)14-6-3-10-19-14/h3,6,10,13,15H,1-2,4-5,7-9,11-12H2
• InChI Key: MWWCWRINQXVRIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)N2CCC(SCC2)C3=CC=CO3
• Molecular Formula: C16H23NO2S
• Molecular Weight: 293.4 g/mol

Description

2-Cyclopentyl-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone, also known as CP-547632, is a small molecule drug that has been studied extensively for its potential therapeutic applications in various diseases. This compound is a thiazepane-based inhibitor of the chemokine receptor CXCR2, which is involved in the recruitment of inflammatory cells to sites of tissue damage.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis of novel furan appended benzothiazepine derivatives, starting from 1-(furan-2-yl)ethanone. These compounds were synthesized and evaluated for their in vitro inhibitory properties against VRV-PL-8a and H+/K+ ATPase, showing promise as lead molecules for the treatment of inflammatory disorders. This highlights the compound's potential in pharmaceutical research, particularly in developing medications with fewer ulcer-inducing side effects compared to other NSAIDs (Lokeshwari et al., 2017).

Material Science and Catalysis

The catalytic conversion of biomass-derived furanic compounds into valuable chemicals and fuels is another area of application. For instance, the conversion of furfural into cyclopentanone over Ni–Cu bimetallic catalysts has been studied, identifying key intermediates in the process. This research is crucial for developing sustainable methods to produce chemicals and fuels from renewable resources (Yang et al., 2013).

Heterocyclic Chemistry

The compound's structure, incorporating a furan moiety, lends itself to applications in heterocyclic chemistry. For example, the flow photo-Nazarov reactions of 2-furyl vinyl ketones have been explored to produce furan-fused cyclopentanones, a key structural motif in biologically active natural products. This work demonstrates the compound's relevance in synthesizing complex heterocyclic structures, which are prevalent in natural products and pharmaceuticals (Ashley et al., 2018).

Renewable Energy

In the context of renewable energy, the synthesis of diesel or jet fuel range cycloalkanes from lignocellulose-derived 2-methylfuran and cyclopentanone has been investigated. This research underscores the compound's role in creating sustainable energy solutions by transforming biomass into high-energy-density fuels (Li et al., 2014).